Cas no 2228463-18-9 (5-bromo-2-fluoropyridine-3-sulfonamide)

• Product Name: 5-bromo-2-fluoropyridine-3-sulfonamide
• CAS No: 2228463-18-9
• MF: C₅H₄BrFN₂O₂S
• MW: 255.064862251282
• CID: 5849356
• PubChem ID: 165884955
• Update Time: 2025-10-30

5-bromo-2-fluoropyridine-3-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-fluoropyridine-3-sulfonamide
• EN300-1989400
• 2228463-18-9

• Inchi： 1S/C5H4BrFN2O2S/c6-3-1-4(12(8,10)11)5(7)9-2-3/h1-2H,(H2,8,10,11)
• InChI Key： QCHDVBQGYRCSGT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)S(N)(=O)=O)F

Computed Properties

• Exact Mass: 253.91609g/mol
• Monoisotopic Mass: 253.91609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 81.4Ų

Additional information on 5-bromo-2-fluoropyridine-3-sulfonamide

Introduction to 5-bromo-2-fluoropyridine-3-sulfonamide (CAS No. 2228463-18-9)

5-bromo-2-fluoropyridine-3-sulfonamide is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, identified by its CAS number 2228463-18-9, is a fluorinated pyridine derivative featuring both bromo and sulfonamide functional groups. These structural features not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug development and synthetic chemistry.

The molecular architecture of 5-bromo-2-fluoropyridine-3-sulfonamide includes a pyridine ring substituted at the 2-position with a fluorine atom and at the 5-position with a bromine atom, further modified at the 3-position by a sulfonamide group. This specific arrangement imparts unique electronic and steric properties to the molecule, making it a valuable intermediate in the synthesis of various pharmacologically active agents. The presence of both halogen atoms enhances its reactivity, facilitating further functionalization and enabling the construction of more complex molecular frameworks.

In recent years, the pharmaceutical industry has seen a surge in interest for fluorinated heterocycles due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. Among these, pyridine derivatives have been extensively studied for their role in developing drugs targeting central nervous system disorders, cardiovascular diseases, and oncological conditions. The introduction of fluorine and bromine atoms into the pyridine core further modulates these properties, making 5-bromo-2-fluoropyridine-3-sulfonamide an attractive candidate for medicinal chemists.

One of the most compelling aspects of 5-bromo-2-fluoropyridine-3-sulfonamide is its utility as a building block in the synthesis of small-molecule inhibitors. For instance, recent studies have demonstrated its effectiveness in generating potent kinase inhibitors, which are crucial in treating various forms of cancer. The sulfonamide moiety provides a hydrogen bond donor capability, facilitating interactions with key amino acid residues in protein targets, while the fluorinated pyridine ring enhances lipophilicity and cell membrane permeability. These characteristics make it an ideal precursor for designing molecules with high selectivity and low toxicity.

The bromo substituent on the pyridine ring adds another layer of reactivity, allowing for further derivatization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are pivotal in constructing biaryl structures, which are prevalent in many bioactive compounds. Researchers have leveraged these transformations to develop novel scaffolds with improved pharmacokinetic profiles. For example, derivatives of 5-bromo-2-fluoropyridine-3-sulfonamide have been explored as inhibitors of tyrosine kinases, showing promising results in preclinical studies.

In addition to its role in kinase inhibition, 5-bromo-2-fluoropyridine-3-sulfonamide has found applications in developing antiviral and antibacterial agents. The unique electronic distribution across its structure allows it to interact with viral proteases and enzymes involved in bacterial metabolism. Recent advancements in computational chemistry have enabled researchers to predict binding affinities and optimize lead compounds derived from this scaffold. Such computational approaches have significantly accelerated the drug discovery process, reducing the time and cost associated with traditional methods.

The synthesis of 5-bromo-2-fluoropyridine-3-sulfonamide itself is another area of active research. Multiple synthetic routes have been reported, each offering distinct advantages in terms of yield, purity, and scalability. One common approach involves the reaction of 2-fluoropyridine with brominating agents followed by sulfonation using reagents like chlorosulfonic acid or sulfur trioxide monohydrate. Alternative methods employ palladium-catalyzed cross-coupling reactions to introduce the bromo substituent more selectively. These synthetic strategies highlight the versatility of this compound and its potential for industrial-scale production.

The safety profile of 5-bromo-2-fluoropyridine-3-sulfonamide is another critical consideration in its application. While it does not exhibit acute toxicity at moderate doses, prolonged exposure may require careful handling due to potential skin or eye irritation. Standard laboratory protocols should be followed when working with this compound, including proper ventilation and personal protective equipment (PPE). Furthermore, storage conditions should be optimized to prevent degradation, typically involving cool, dry environments away from direct sunlight.

The environmental impact of using 5-bromo-2-fluoropyridine-3-sulfonamide also warrants attention. Effluents containing this compound should be treated before disposal to minimize ecological harm. Biodegradation studies have shown that while it is not highly persistent in aquatic environments, proper waste management practices are essential to ensure compliance with regulatory standards.

In conclusion, 5-bromo-2-fluoropyridine-3-sulfonamide (CAS No. 2228463-18-9) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing drugs targeting various diseases, including cancer and infectious disorders. Ongoing research continues to uncover new applications and synthetic methodologies for this compound, reinforcing its importance in modern medicinal chemistry.